Cas no 177842-14-7 (1-[4-(difluoromethoxy)phenyl]methanamine)

• Product Name: 1-[4-(difluoromethoxy)phenyl]methanamine
• CAS No: 177842-14-7
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• MDL: MFCD00236231
• CID: 92182
• PubChem ID: 2063352
• Update Time: 2025-06-08

1-[4-(difluoromethoxy)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• (4-(Difluoromethoxy)phenyl)methanamine
• [4-(difluoromethoxy)phenyl]methanamine
• 1-[4-(DIFLUOROMETHOXY)PHENYL]METHANAMINE
• 4-(Difluoromethoxy)benzylamine
• RARECHEM AL BW 0728
• [4-(Difluoromethoxy)phenyl]methylamine
• Benzenemethanamine, 4-(difluoromethoxy)- (9CI)
• 4-(Difluoromethoxy)benzylamine98%
• 4-(Difluoromethoxy)benzylamine 98%
• MFCD00236231
• SCHEMBL317872
• 177842-14-7
• CK1113
• CS-0107252
• 4-difluoromethoxybenzylamine
• Benzenemethanamine, 4-(difluoromethoxy)-
• FT-0616748
• FS-1152
• 4-difluoromethoxy-benzyl amine
• 4-(difluoromethoxy)benzylamine, AldrichCPR
• A812306
• [4-(difluoromethoxy)benzyl]amine
• DTXSID30366242
• AKOS000122799
• EN300-12441
• HMS1757N13
• 4-(DIFLUOROMETHOXY)BENZYL AMINE
• Benzenemethanamine,4-(difluoromethoxy)-
• SY019205
• DB-044308
• 1-[4-(difluoromethoxy)phenyl]methanamine

• MDL： MFCD00236231
• Inchi： 1S/C8H9F2NO/c9-8(10)12-7-3-1-6(5-11)2-4-7/h1-4,8H,5,11H2
• InChI Key： UHWPLNHRROQPMB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CN)F
• BRN： 4180270

Computed Properties

• Exact Mass: 173.06500
• Monoisotopic Mass: 173.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Color/Form: Colorless or yellow liquid
• Density: 1.196
• Boiling Point: 227 ºC
• Flash Point: 91 ºC
• Refractive Index: 1.491
• PSA: 35.25000
• LogP: 2.44700
• Sensitiveness: Air Sensitive
• Solubility: Not determined

1-[4-(difluoromethoxy)phenyl]methanamine Security Information

• Signal Word：Danger
• Hazard Statement： H314-H318
• Warning Statement： P280-P301+P330+P331-P302+P352-P304+P340-P305+P351+P338-P310
• Hazardous Material transportation number：2735
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-[4-(difluoromethoxy)phenyl]methanamine

Compound CAS No. 177842-14-7: 1-[4-(difluoromethoxy)phenyl]methanamine

1-[4-(difluoromethoxy)phenyl]methanamine is a versatile organic compound with the CAS registry number 177842-14-7. This compound belongs to the class of aromatic amines and has garnered significant attention in various fields, including pharmaceuticals, agrochemicals, and material sciences. Its unique structure, featuring a methoxy group substituted with two fluorine atoms on a phenyl ring, makes it a valuable intermediate in synthetic chemistry.

The synthesis of 1-[4-(difluoromethoxy)phenyl]methanamine typically involves multi-step reactions, often starting from aniline derivatives. The introduction of the difluoromethoxy group is achieved through nucleophilic aromatic substitution or other advanced methodologies. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemistry practices.

One of the most promising applications of CAS No. 177842-14-7 lies in its role as an intermediate in drug discovery. The compound's ability to modulate receptor activity has been explored in several therapeutic areas, including central nervous system disorders and cardiovascular diseases. For instance, studies published in the *Journal of Medicinal Chemistry* have highlighted its potential as a lead compound for developing novel antipsychotic agents.

In the field of agrochemistry, 1-[4-(difluoromethoxy)phenyl]methanamine has shown promise as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism has been extensively studied, with recent research emphasizing its selectivity towards specific crop pests without adversely affecting beneficial organisms.

The material science sector has also benefited from this compound's unique properties. Its incorporation into polymer formulations has enhanced the mechanical and thermal stability of materials used in high-performance applications such as aerospace and electronics. Researchers at leading institutions like MIT have demonstrated its potential in creating advanced composites with superior durability under extreme conditions.

From an environmental perspective, understanding the degradation pathways of CAS No. 177842-14-7 is crucial for assessing its ecological impact. Recent studies conducted by the European Chemicals Agency (ECHA) have revealed that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its persistence in natural ecosystems.

In conclusion, 1-[4-(difluoromethoxy)phenyl]methanamine (CAS No. 177842-14-7) stands out as a multifaceted compound with diverse applications across various industries. Its continued exploration in cutting-edge research ensures its relevance in addressing current and future challenges in science and technology.